Cas no 37631-92-8 (2-(1-aminocyclohexyl)acetic acid)

• Product Name: 2-(1-aminocyclohexyl)acetic acid
• CAS No: 37631-92-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD02258116
• CID: 1070566
• PubChem ID: 4426693
• Update Time: 2025-05-26

2-(1-aminocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Aminocyclohexyl)acetic acid
• (1-Aminocyclohexyl)acetic acid
• (1-aminocyclohexyl)-acetic acid
• (1-AMINO-CYCLOHEXYL)-ACETIC ACID
• (1-Aminocyclohexyl)-essigsaeure
• 1-aminocyclohexane-1-acetic acid
• AC1NAGRW
• ALBB-007475
• ChemDiv2_003452
• cis-amino-cyclohexaneacetic acid
• CTK7J1980
• HMS1378M20
• SureCN498155
• (1-aminocyclohexyl) acetic acid
• JTBWDIQPPZCDHV-UHFFFAOYSA-N
• 2-(1-Aminocyclohexyl)-athansaure
• STK504557
• BBL029660
• 1934AE
• R5790
• ST24039053
• 1-aminocyclohexaneacetic acid
• A50498
• EU-0066566
• MFCD02258116
• EN300-83335
• Cyclohexaneacetic acid, 1-amino-; (1-Aminocyclohexyl)acetic acid
• SCHEMBL498155
• A874054
• (1-aminocyclohexyl)acetic acid*hcl
• AB85863
• 37631-92-8
• TS-7182
• CS-W021374
• AKOS005171763
• DB-103118
• SY085031
• 2-(1-aminocyclohexyl)acetic acid

• MDL： MFCD02258116
• Inchi： 1S/C8H15NO2/c9-8(6-7(10)11)4-2-1-3-5-8/h1-6,9H2,(H,10,11)
• InChI Key： JTBWDIQPPZCDHV-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-(1-aminocyclohexyl)acetic acid

Recent Advances in the Study of 2-(1-aminocyclohexyl)acetic acid (CAS: 37631-92-8)

2-(1-aminocyclohexyl)acetic acid (CAS: 37631-92-8) is a cyclohexane derivative with significant potential in pharmaceutical and biochemical applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-(1-aminocyclohexyl)acetic acid as a building block for the synthesis of gamma-aminobutyric acid (GABA) analogs. The research demonstrated that derivatives of this compound exhibit enhanced binding affinity to GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized molecular docking simulations and in vitro assays to validate the compound's pharmacological properties.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers investigated the compound's role as a precursor for the synthesis of novel histone deacetylase (HDAC) inhibitors. The study revealed that 2-(1-aminocyclohexyl)acetic acid derivatives could selectively inhibit HDAC6, a promising target for cancer therapy. The findings were supported by X-ray crystallography and enzymatic assays, providing structural insights into the compound's mechanism of action.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing 2-(1-aminocyclohexyl)acetic acid. A 2024 study in Organic Process Research & Development described a scalable, green chemistry approach using catalytic hydrogenation, which significantly reduced the environmental impact of the synthesis process while maintaining high yield and purity.

Ongoing clinical trials are evaluating the safety and efficacy of drug candidates derived from 2-(1-aminocyclohexyl)acetic acid. Preliminary results from Phase I trials indicate favorable pharmacokinetic profiles and minimal adverse effects, paving the way for further development in neurodegenerative diseases and oncology.

In conclusion, 2-(1-aminocyclohexyl)acetic acid (CAS: 37631-92-8) continues to emerge as a versatile scaffold in medicinal chemistry. Its applications span from CNS disorders to cancer therapy, supported by robust scientific evidence. Future research directions may include exploring its use in combination therapies and further optimizing its synthetic routes for industrial-scale production.